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Compound of Interest

Compound Name: 4-Nitrophenethyl alcohol

Cat. No.: B126260

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mass spectrometry analysis of 4-
Nitrophenethyl alcohol (CBHIONO3), a key intermediate in various synthetic applications.
Understanding its behavior under mass spectrometric conditions is crucial for its identification,
characterization, and quantification in complex matrices. This document outlines the expected
fragmentation patterns under electron ionization (El), presents quantitative data from spectral
databases, and provides a generalized experimental protocol for its analysis.

Compound Information

Property Value

Chemical Name 2-(4-nitrophenyl)ethanol
CAS Number 100-27-6[1]

Molecular Formula C8HINO3J[1]

Molecular Weight 167.16 g/mol [2]

Mass Spectrometry Data (Electron lonization)

Electron ionization (EI) is a hard ionization technique that results in extensive fragmentation,
providing a characteristic fingerprint for compound identification.[3][4] The mass spectrum of 4-
Nitrophenethyl alcohol is characterized by a discernible molecular ion peak and several key
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fragment ions. Aromatic alcohols, such as 4-Nitrophenethyl alcohol, typically exhibit a
prominent molecular ion peak due to the stability of the aromatic ring.[5]

The quantitative data from two separate sources are presented below.
Table 1: Mass Spectrum of 4-Nitrophenethyl alcohol - Source 1

Data sourced from NIST Chemistry WebBook.[1]

m/z Relative Intensity (%)
167 ~40
137 100
107 ~15
91 ~20
90 ~25
89 ~10
77 ~12
65 ~7
63 ~4
51 ~4
31 ~12
30 ~5

Table 2: Mass Spectrum of 4-Nitrophenethyl alcohol - Source 2
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miz Relative Intensity
30.0 4.4
31.0 13.0
65.0 6.3
77.0 11.7
89.0 10.3
90.0 27.0
91.0 21.0
107.0 13.3
120.0 119
137.0 100.0
167.0 39.9

Proposed Fragmentation Pathway

The fragmentation of 4-Nitrophenethyl alcohol under electron ionization can be rationalized
through several key steps, including alpha cleavage and cleavages related to the nitro group
and aromatic ring. The stability of the resulting fragments, such as resonance-stabilized
cations, often dictates the major peaks observed in the spectrum.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b126260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[M - C2H40]+
(m/z = 123, not prominent)

Base Peak
[M - H20 - H]+
(m/z = 148, not prominent)
or
[M - NO2]+ (m/z=121, not prominent)
or
Benzylic Clevage
[C7THENO2]+
(m/z = 136, not prominent)

[M - CH20H]+
(m/z = 136, not prominent)

or Tropylium lon CH2 Phenyl Cation

[M-NO - HJ+ [CTHT]+ »|  [C6H5]+
(m/z = 136, not prominent) / (m/z =91) (miz=77)
Rearrangemen
4-Nitrophenethyl alcohol Alpha Cleavage > [CH20H]+
(m/z = 167) (m/z = 31)
[M - NOJ+ - CH20H | [M-CH20H - NO2J+
(m/z = 137) o (m/z = 90)

Click to download full resolution via product page
Caption: Proposed fragmentation pathway of 4-Nitrophenethyl alcohol under EI-MS.

Experimental Protocols

A general protocol for the analysis of 4-Nitrophenethyl alcohol using Gas Chromatography-
Mass Spectrometry (GC-MS) with electron ionization is provided below. This protocol is a
composite based on standard practices for the analysis of aromatic compounds.

4.1. Sample Preparation

o Standard Solution: Prepare a stock solution of 4-Nitrophenethyl alcohol in a suitable
volatile solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

o Working Solutions: Prepare a series of working standard solutions by serial dilution of the
stock solution to the desired concentration range for calibration.
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» Sample Extraction (if in a matrix): For samples in complex matrices, a liquid-liquid extraction
or solid-phase extraction (SPE) may be necessary to isolate the analyte of interest.

4.2. GC-MS Instrumentation and Parameters
e Gas Chromatograph: A standard GC system equipped with a capillary column is suitable.

o Column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m x
0.25 mm i.d., 0.25 um film thickness), is recommended.

o Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.
o Injector Temperature: 250 °C.
o Oven Temperature Program:
= [nitial temperature: 80 °C, hold for 2 minutes.
= Ramp: 10 °C/min to 280 °C.
» Final hold: 5 minutes at 280 °C.
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Mass Spectrometer: A quadrupole or ion trap mass spectrometer.
o lonization Mode: Electron lonization (El).
o lonization Energy: 70 eV.[4]
o Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.
o Scan Range: m/z 30-200.

o Solvent Delay: 3-5 minutes to prevent filament damage from the solvent.
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Caption: General experimental workflow for the GC-MS analysis of 4-Nitrophenethyl alcohol.

Conclusion

The mass spectrometric analysis of 4-Nitrophenethyl alcohol by electron ionization provides
a reproducible and characteristic fragmentation pattern, with a prominent molecular ion at m/z
167 and a base peak at m/z 137. The detailed experimental protocol and fragmentation
pathway outlined in this guide serve as a valuable resource for researchers in the fields of
analytical chemistry, synthetic chemistry, and drug development for the confident identification
and characterization of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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